N-{4-[(dimethylamino)sulfonyl]phenyl}-4-isopropylbenzamide

• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: N-[4-(dimethylsulfamoyl)phenyl]-4-propan-2-ylbenzamide
• InChI: InChI=1S/C18H22N2O3S/c1-13(2)14-5-7-15(8-6-14)18(21)19-16-9-11-17(12-10-16)24(22,23)20(3)4/h5-13H,1-4H3,(H,19,21)
• InChI Key: JIBKDVDDYBYKDI-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N(C)C

Description

N-{4-[(dimethylamino)sulfonyl]phenyl}-4-isopropylbenzamide, commonly known as DMSO, is a versatile solvent that has been widely used in scientific research for decades. DMSO is a colorless and odorless liquid that is highly soluble in water and organic solvents. It has a wide range of applications in various fields, including biochemistry, pharmacology, and medicine.

Mechanism of Action

The exact mechanism of action of DMSO is not fully understood, but it is believed to act as a free radical scavenger and an antioxidant. It has also been shown to increase the permeability of cell membranes, allowing for the uptake of certain compounds.
Biochemical and Physiological Effects
DMSO has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of reactive oxygen species, reduce inflammation, and increase the expression of antioxidant enzymes. DMSO has also been shown to have analgesic effects, reducing pain and discomfort in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of DMSO is its ability to dissolve a wide range of compounds, making it a versatile solvent for scientific research. It is also relatively non-toxic and has a low vapor pressure, making it safe to handle in the laboratory. However, DMSO can be corrosive to some materials and may cause skin irritation if not handled properly.

Future Directions

There are a number of future directions for research on DMSO. One area of interest is its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Another area of interest is its use as a cryoprotectant for stem cells and other biological materials. Further research is needed to fully understand the mechanism of action of DMSO and its potential applications in various fields.

Synthesis Methods

DMSO can be synthesized by reacting dimethyl sulfide with chlorosulfonic acid in the presence of a base. The resulting product is then neutralized with an alkali to form DMSO. The synthesis process is relatively simple and can be carried out on a large scale.

Scientific Research Applications

DMSO has been widely used in scientific research as a solvent for a variety of compounds, including proteins, peptides, and nucleic acids. It is also used as a cryoprotectant for cells and tissues, as well as a vehicle for drug delivery. DMSO has been shown to have a number of biological effects, including anti-inflammatory, antioxidant, and analgesic properties.